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Compound of Interest

Compound Name:
3-Methoxy-3-methylbutyl

propanoate

CAS No.: 1080673-42-2

Cat. No.: B14131450

Get Quote

Executive Summary
3-Methoxy-3-methylbutyl propanoate (MMBP) is an emerging "green" solvent widely utilized

in pharmaceutical formulations and coating applications as a safer alternative to traditional

glycol ethers. Its structural backbone—a propionate ester coupled with a tertiary ether tail—

imparts unique volatility and solubility profiles.

For analytical chemists and drug development professionals, accurate identification of MMBP is

critical, particularly when distinguishing it from structural isomers or its hydrolysis product, 3-

methoxy-3-methylbutanol (MMB). This guide provides a definitive analysis of the Electron

Ionization (EI) fragmentation pathways of MMBP, establishing a self-validating identification

protocol.
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Property Detail

IUPAC Name 3-Methoxy-3-methylbutyl propanoate

CAS Number
Not widely listed; Analogous to Acetate (CAS

103429-90-9)

Molecular Formula

Molecular Weight 174.24 g/mol

Key Moieties

1.[1][2] Propionyl Group (

)2. Tertiary Ether Group (

)

Mechanistic Insight: The molecule contains two "trigger points" for fragmentation: the carbonyl

oxygen (driving

-cleavage of the ester) and the ether oxygen (driving

-cleavage of the methoxy group). In 70 eV EI mass spectrometry, the tertiary ether moiety
exerts the strongest directing effect due to the high stability of the resulting tertiary oxonium ion.

Experimental Protocol: GC-MS Characterization
To replicate the fragmentation patterns described below, the following method parameters are

recommended. This protocol ensures separation from common co-eluting solvents like PMA

(Propylene glycol methyl ether acetate).

Methodology
Instrument: Single Quadrupole GC-MS (e.g., Agilent 5977 or equivalent).

Ionization: Electron Impact (EI) at 70 eV.

Column: Non-polar 5% phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms),

.

Carrier Gas: Helium at 1.0 mL/min (Constant Flow).
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Inlet Temp: 250°C (Split ratio 50:1).

Oven Program:

Hold 40°C for 2 min.

Ramp 10°C/min to 200°C.

Hold 2 min.

Source Temp: 230°C.

Fragmentation Analysis & Pathway Mechanism[3]
The mass spectrum of MMBP is dominated by cleavage events driven by charge localization

on the ether oxygen. Unlike simple linear esters, the molecular ion (

) is virtually non-existent due to the lability of the tertiary carbon-oxygen bonds.

Primary Fragmentation Pathway
1. The Base Peak: m/z 73 (Tertiary Oxonium Ion)
The most abundant ion in the spectrum is m/z 73.

Mechanism: Inductive cleavage (

-cleavage) at the tertiary carbon of the ether group.

Causality: The ionization of the ether oxygen weakens the bond between the quaternary

carbon and the ethylene linker. The resulting fragment,

, is a resonance-stabilized tertiary oxonium ion.

Diagnostic Value: This peak is the "fingerprint" of the 3-methoxy-3-methyl moiety. It is shared

with the alcohol precursor (MMB) but distinguishes MMBP from linear butyl propionates.

2. The Acylium Ion: m/z 57
Mechanism:
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-Cleavage adjacent to the carbonyl group.[3]

Fragment:

Significance: Confirms the propanoate head group. If this were an acetate ester, this peak

would shift to m/z 43 (

).

3. Secondary Fragments
m/z 101 (

): Loss of the propionyloxy group (

). This represents the carbocation of the alcohol chain.

m/z 29 (

): Secondary fragmentation of the propionyl group or ethyl chain.

m/z 143 (

): Loss of the methoxy radical (

). Usually low abundance due to the preference for forming the stable m/z 73 cation.

Fragmentation Pathway Diagram

Mechanism Key

Molecular Ion (M+)
[m/z 174]

Base Peak
Tertiary Oxonium

[m/z 73]
Ether α-Cleavage

(Loss of C5H9O2•)

Propionyl Ion
[m/z 57]

Carbonyl α-Cleavage
(Loss of C6H13O•)

Alkyl Cation
[m/z 101]

C-O Cleavage
(Loss of Propionyloxy)

Red Path: Dominant (Base Peak)
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Figure 1: Mechanistic fragmentation pathway of 3-Methoxy-3-methylbutyl propanoate. The

formation of m/z 73 is the thermodynamically favored route.

Comparative Analysis: MMBP vs. Alternatives
In drug development and solvent selection, MMBP is often compared to PMA (Propylene Glycol

Methyl Ether Acetate) and its own precursor, MMB (3-Methoxy-3-methylbutanol). Distinguishing

these requires specific ion monitoring.[4]

Table 1: Diagnostic Ion Comparison

Compound
Molecular
Weight

Base Peak
(m/z)

Key
Diagnostic
Ions

Retention
Index (Approx
DB-5)

MMBP

(Propanoate)
174 73

57 (Propionyl),

101
~1150

MMB Acetate 160 73 43 (Acetyl), 87 ~1080

MMB (Alcohol) 118 59/73
43, 59 (Acetone-

like)
~950

PMA

(Competitor)
132 43 87, 72 ~980

Differentiation Strategy
MMBP vs. MMB Acetate: Both share the m/z 73 base peak. Look for m/z 57 (MMBP) vs. m/z

43 (Acetate). The m/z 57 peak is absent in the acetate analog (except as a minor

hydrocarbon fragment).

MMBP vs. PMA: PMA is dominated by m/z 43 and m/z 87. It lacks the intense m/z 73 signal

characteristic of the gem-dimethyl ether group found in MMBP.

MMBP vs. MMB (Alcohol): The alcohol will exhibit a broad O-H stretch in IR, but in MS, the

absence of the acylium ion (m/z 57) confirms the hydrolysis product.
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Summary of Diagnostic Criteria
To confirm the identity of 3-Methoxy-3-methylbutyl propanoate in a sample:

Check Retention Time: Must elute later than PMA and MMB Acetate on a non-polar column.

Verify Base Peak: Spectrum must be dominated by m/z 73.

Confirm Propionate: Presence of m/z 57 is mandatory.

Absence of Molecular Ion: A visible

at 174 is rare; do not use its absence as a negative indicator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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